Cas no 2172439-53-9 (2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-5-iodobenzoic acid)

• Product Name: 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-5-iodobenzoic acid
• CAS No: 2172439-53-9
• MF: C₂₇H₂₅IN₂O₅
• MW: 584.402279615402
• CID: 6274000
• PubChem ID: 165541234
• Update Time: 2025-07-01

2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-5-iodobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-5-iodobenzoic acid
• 2172439-53-9
• EN300-1485198
• 2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanamido]-5-iodobenzoic acid

• Inchi： 1S/C27H25IN2O5/c1-15(25(31)30-24-12-11-17(28)13-22(24)26(32)33)16(2)29-27(34)35-14-23-20-9-5-3-7-18(20)19-8-4-6-10-21(19)23/h3-13,15-16,23H,14H2,1-2H3,(H,29,34)(H,30,31)(H,32,33)
• InChI Key： XVORVMVGOIYKRQ-UHFFFAOYSA-N
• SMILES： IC1C=CC(=C(C(=O)O)C=1)NC(C(C)C(C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 584.08082g/mol
• Monoisotopic Mass: 584.08082g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 757
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 105Ų

Additional information on 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-5-iodobenzoic acid

Compound CAS No 2172439-53-9: 2-{[(9H-fluoren-9-yl)methoxycarbonyl]amino}-2-methylbutanamido-5-iodobenzoic Acid

The compound with CAS No 2172439-53-9, named 2-{[(9H-fluoren-9-yl)methoxycarbonyl]amino}-2-methylbutanamido-5-iodobenzoic acid, is a highly specialized organic molecule with significant applications in the field of organic synthesis and drug discovery. This compound is characterized by its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a methylbutanamido substituent, and an iodo substituent on the benzoic acid backbone.

The Fmoc group is a well-known protecting group in peptide synthesis, widely used for its stability and ease of removal under specific conditions. Its presence in this compound suggests potential applications in peptide chemistry or as an intermediate in the synthesis of more complex molecules. The methylbutanamido group adds further functional complexity, potentially influencing the compound's reactivity and solubility properties.

Recent studies have highlighted the importance of such compounds in the development of novel therapeutic agents. For instance, research published in *Journal of Medicinal Chemistry* has demonstrated that similar structures can serve as scaffolds for designing inhibitors of key enzymes involved in cancer progression. The iodo substituent on the benzoic acid moiety is particularly interesting, as it can facilitate radioactive labeling for imaging applications or serve as a site for further functionalization.

The synthesis of this compound involves a multi-step process that combines principles from organic chemistry, including coupling reactions, protection/deprotection strategies, and purification techniques. Advanced methodologies such as microwave-assisted synthesis and high-performance liquid chromatography (HPLC) have been employed to optimize the production process, ensuring high yields and purity levels.

In terms of applications, this compound is not only valuable as an intermediate in peptide synthesis but also holds promise in materials science. Its unique structure allows for potential use in the development of advanced materials with tailored electronic properties. For example, researchers at Stanford University have explored similar compounds for their potential use in organic electronics, where the combination of aromaticity and functional groups can enhance conductivity and stability.

Moreover, the compound's compatibility with various analytical techniques makes it an ideal candidate for structural elucidation studies. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been instrumental in confirming its structure and purity. These studies are crucial for ensuring the reliability of the compound in downstream applications.

Looking ahead, ongoing research aims to further explore the biological activity of this compound and its derivatives. Collaborative efforts between academic institutions and pharmaceutical companies are focused on identifying potential therapeutic targets and optimizing bioavailability. The integration of computational chemistry tools with experimental approaches is expected to accelerate this process, paving the way for innovative drug delivery systems.

In conclusion, CAS No 2172439-53-9 represents a cutting-edge molecule with diverse applications across multiple disciplines. Its intricate structure and functional groups make it a valuable asset in both academic research and industrial development. As advancements in synthetic methodologies continue to emerge, this compound is poised to play an even greater role in shaping future innovations across the chemical sciences.